molecular formula C10H17NOS B13289008 (3-Ethoxypropyl)(thiophen-3-ylmethyl)amine

(3-Ethoxypropyl)(thiophen-3-ylmethyl)amine

Cat. No.: B13289008
M. Wt: 199.32 g/mol
InChI Key: YBTFWTHXFRMYEC-UHFFFAOYSA-N
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Description

(3-Ethoxypropyl)(thiophen-3-ylmethyl)amine is an organic compound with the molecular formula C10H17NOS and a molecular weight of 199.31 g/mol . This compound is characterized by the presence of an ethoxypropyl group and a thiophen-3-ylmethyl group attached to an amine functional group. It is primarily used in research and development settings.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Ethoxypropyl)(thiophen-3-ylmethyl)amine typically involves the reaction of thiophen-3-ylmethanol with 3-ethoxypropylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, such as temperature, pressure, and catalyst concentration, to achieve higher yields and purity on an industrial scale .

Chemical Reactions Analysis

Types of Reactions

(3-Ethoxypropyl)(thiophen-3-ylmethyl)amine can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

(3-Ethoxypropyl)(thiophen-3-ylmethyl)amine has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3-Ethoxypropyl)(thiophen-3-ylmethyl)amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

  • (3-Methoxypropyl)(thiophen-3-ylmethyl)amine
  • (3-Butoxypropyl)(thiophen-3-ylmethyl)amine
  • (3-Ethoxypropyl)(thiophen-2-ylmethyl)amine

Uniqueness

(3-Ethoxypropyl)(thiophen-3-ylmethyl)amine is unique due to the specific combination of its functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it valuable for specific research and industrial applications .

Properties

Molecular Formula

C10H17NOS

Molecular Weight

199.32 g/mol

IUPAC Name

3-ethoxy-N-(thiophen-3-ylmethyl)propan-1-amine

InChI

InChI=1S/C10H17NOS/c1-2-12-6-3-5-11-8-10-4-7-13-9-10/h4,7,9,11H,2-3,5-6,8H2,1H3

InChI Key

YBTFWTHXFRMYEC-UHFFFAOYSA-N

Canonical SMILES

CCOCCCNCC1=CSC=C1

Origin of Product

United States

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